Cas no 2034498-87-6 (3-(1,1-dioxo-1lambda6-thiolan-3-yl)-1-{5-(furan-3-yl)pyridin-3-ylmethyl}urea)

• Product Name: 3-(1,1-dioxo-1lambda6-thiolan-3-yl)-1-{5-(furan-3-yl)pyridin-3-ylmethyl}urea
• CAS No: 2034498-87-6
• MF: C₁₅H₁₇N₃O₄S
• MW: 335.378182172775
• CID: 5892704
• PubChem ID: 121023495
• Update Time: 2025-07-17

3-(1,1-dioxo-1lambda6-thiolan-3-yl)-1-{5-(furan-3-yl)pyridin-3-ylmethyl}urea Chemical and Physical Properties

Names and Identifiers

• 3-(1,1-dioxo-1lambda6-thiolan-3-yl)-1-{5-(furan-3-yl)pyridin-3-ylmethyl}urea
• 1-(1,1-dioxothiolan-3-yl)-3-[[5-(furan-3-yl)pyridin-3-yl]methyl]urea
• 2034498-87-6
• F6573-9098
• 3-(1,1-dioxo-1lambda6-thiolan-3-yl)-1-{[5-(furan-3-yl)pyridin-3-yl]methyl}urea
• 1-(1,1-dioxidotetrahydrothiophen-3-yl)-3-((5-(furan-3-yl)pyridin-3-yl)methyl)urea
• AKOS026705587

• Inchi： 1S/C15H17N3O4S/c19-15(18-14-2-4-23(20,21)10-14)17-7-11-5-13(8-16-6-11)12-1-3-22-9-12/h1,3,5-6,8-9,14H,2,4,7,10H2,(H2,17,18,19)
• InChI Key： JHDTZKDREWKFME-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)NC(NCC1C=NC=C(C2=COC=C2)C=1)=O)(=O)=O

Computed Properties

• Exact Mass: 335.09397721g/mol
• Monoisotopic Mass: 335.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 110Ų

Additional information on 3-(1,1-dioxo-1lambda6-thiolan-3-yl)-1-{5-(furan-3-yl)pyridin-3-ylmethyl}urea

Introduction to Compound with CAS No. 2034498-87-6 and Product Name: 3-(1,1-dioxo-1lambda6-thiolan-3-yl)-1-{5-(furan-3-yl)pyridin-3-ylmethyl}urea

The compound with the CAS number 2034498-87-6 and the product name 3-(1,1-dioxo-1lambda6-thiolan-3-yl)-1-{5-(furan-3-yl)pyridin-3-ylmethyl}urea represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential biological activities. The presence of both dioxo-thiolan and furan-pyridine moieties in its structure suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

Recent studies in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug design. The dioxo-thiolan moiety, in particular, has been identified as a key structural element that can contribute to the binding affinity and selectivity of small molecule inhibitors. This moiety is known to exhibit significant stability under various physiological conditions, which is crucial for the development of therapeutic agents. Additionally, the furan-pyridine scaffold is well-documented for its ability to interact with a wide range of biological targets, including enzymes and receptors involved in critical metabolic pathways.

The product name 3-(1,1-dioxo-1lambda6-thiolan-3-yl)-1-{5-(furan-3-yl)pyridin-3-ylmethyl}urea provides detailed insight into the molecular architecture of the compound. The urea group is a well-established pharmacophore that can form hydrogen bonds with biological targets, enhancing binding interactions. The 5-(furan-3-yl)pyridin part of the molecule further extends its potential applications by allowing for interactions with specific amino acid residues in proteins. This combination of structural elements makes the compound a versatile tool for exploring new therapeutic strategies.

In the context of current research, this compound has been investigated for its potential role in modulating various biological pathways. Preliminary studies have suggested that it may exhibit inhibitory activity against certain enzymes implicated in inflammatory responses and cancer progression. The dioxo-thiolan moiety, in particular, has been found to disrupt the active sites of these enzymes, thereby preventing their catalytic activity. This mechanism of action aligns with the growing interest in developing small molecule inhibitors that target post-translational modifications of proteins.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. The key step involves the condensation of 1,1-dioxo-thiolan with 5-(furan-3-yl)pyridin-methylamine, followed by urea formation. Advanced synthetic techniques, such as catalytic hydrogenation and protecting group strategies, have been employed to achieve the desired product structure. These synthetic approaches not only highlight the complexity of modern pharmaceutical chemistry but also underscore the importance of innovative methodologies in drug development.

From a computational chemistry perspective, molecular modeling studies have been conducted to understand the binding interactions of this compound with potential biological targets. These studies have revealed that the dioxo-thiolan and furan-pyridine moieties are critical for establishing favorable interactions with receptor sites. The urea group has been identified as a key hydrogen bond acceptor, while the aromatic rings provide hydrophobic interactions. Such insights are invaluable for designing next-generation inhibitors with improved pharmacological properties.

The pharmacokinetic profile of this compound is another area of active investigation. In vitro studies have demonstrated its stability under various conditions, suggesting potential for oral administration. Additionally, preliminary pharmacokinetic assessments indicate reasonable bioavailability and metabolic clearance rates, which are essential factors for evaluating its therapeutic potential. These findings are consistent with recent advancements in drug discovery where compounds with optimized pharmacokinetic profiles are prioritized for further development.

Future research directions include exploring derivative compounds based on this core structure to enhance its biological activity and reduce potential side effects. By modifying substituents on the dioxo-thiolan and furan-pyridine moieties, researchers aim to fine-tune its binding properties and improve selectivity against target enzymes or receptors. Furthermore, investigating its interaction with other biological pathways may uncover additional therapeutic applications beyond its initial scope.

In conclusion, the compound with CAS number 2034498-87-6 and product name 3-(1,1-dioxo-1lambda6-thiolan-3-yl)-1-{5-(furan-3-ylyl)pyridin}urea represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a promising candidate for further investigation. As research continues to uncover new insights into its mechanisms of action and pharmacological properties, this compound holds great promise for contributing to future therapeutic strategies.